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Cat. No.: B1667049

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance for designing and conducting
field dissipation studies for the herbicide Amicarbazone. The aim is to determine its
persistence, mobility, and degradation pathways in both terrestrial and aquatic environments
under real-world conditions. Adherence to these protocols will ensure the generation of robust
and reliable data suitable for environmental risk assessment and regulatory submissions.

Introduction to Amicarbazone and Environmental
Dissipation

Amicarbazone is a selective triazolone herbicide used for the pre- and post-emergence control
of annual broadleaf weeds and grasses in various crops, including corn and sugarcane, as well
as in turf.[1][2] Its environmental fate, particularly its persistence and mobility in soil and water,
is a critical aspect of its overall risk profile. Field dissipation studies are essential to understand
how Amicarbazone behaves under actual use conditions, which are influenced by a complex
interplay of soil type, climate, and microbial activity.[1][3]

Amicarbazone is characterized by high water solubility and mobility in soil, which suggests a
potential for leaching into groundwater.[2][4][5] HowevVer, its persistence can vary significantly
depending on environmental conditions. Reported field dissipation half-lives for Amicarbazone
in soil are generally short, often less than 30 days, with some studies showing half-lives as low
as 5.3 to 8.4 days under favorable degradation conditions like warm temperatures and
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adequate moisture.[1][6] In contrast, under laboratory conditions or in alkaline soils, the half-life
can be longer.[1][5] The primary degradation products of Amicarbazone include desamino
amicarbazone (DA), N-methyl desamino amicarbazone, and isopropyl-2-hydroxy-DA-
amicarbazone (Ipr-2-OH-DA-AMZ).[4][7][8]

These studies are designed in accordance with regulatory guidelines, such as those from the
U.S. Environmental Protection Agency (USEPA), to ensure data quality and relevance for risk
assessment.[9][10][11]

Quantitative Data Summary

The dissipation rate of Amicarbazone is typically expressed as a half-life (DT50), the time it
takes for 50% of the initial concentration to dissipate. The following tables summarize reported
half-life values from various studies.

Table 1. Amicarbazone Dissipation Half-Life in Soil from Field Studies
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Soil Application Half-Life
. pH . . Reference
TypelLocation Rate (g a.i./ha) (DT50) in days
Silt Loam
(Tennessee, ~6.5 490 5.3-84 [1]
USA)
Not Specified
(Field Not Specified Not Specified 18-24 [6]
Experiments)
Loam (Acidic) <7 Not Specified 57 [5]
Sandy Loam o
o <7 Not Specified 57 [5]
(Acidic)
Sandy Clay .
o <7 Not Specified 9 [5]
Loam (Acidic)
Loam, Sandy )
More persistent
Loam, Sandy . . -,
>7.4 Not Specified than in acidic [5]
Clay Loam -
. conditions
(Alkaline)
Not Specified -
] Not Specified 40 13.9-19.7 [8]
(Shanghai)

Table 2: Amicarbazone Dissipation Half-Life from Laboratory Studies
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. . Half-Life
Soil Type pH Conditions . Reference
(DT50) in days
) ) - Laboratory
Aerobic Soils Not Specified ) 50 [6]
Incubation
o ] - Laboratory
lllinois Sail Not Specified ) >15 [1]
Incubation
Tennessee Soll
) ) - Laboratory
(no prior atrazine  Not Specified ) >15 [1]
Incubation
use)
] ) B Laboratory
Aerobic Soil Not Specified ) 87 [4]
Incubation

Table 3: Amicarbazone Dissipation Half-Life in Aquatic Environments

. . Half-Life
Matrix pH Conditions . Reference
(DT50) in days

Water 5and 7 Hydrolysis Stable [6]
Water 9 Hydrolysis 64 [6]
Water and Soll N )
Not Specified Photolysis ~60 (2 months) [6]
Surfaces
B Sunlight-driven
Surface Water Not Specified up to 75 [5]

fate

Experimental Protocols
Terrestrial Field Dissipation Study Protocol

This protocol is designed to meet the requirements of regulatory guidelines such as the USEPA
OPPTS 835.6100.[10]

3.1.1 Site Selection and Characterization
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o Site Selection: Choose a minimum of two sites representative of the intended use areas for
Amicarbazone.[11] The sites should not have been treated with Amicarbazone or other
triazolone herbicides in the past year.

» Plot Design: Establish replicate plots for treated and control (untreated) groups. A typical
design involves randomized complete blocks with at least three replicates per treatment.[12]
Plot size should be sufficient to allow for multiple sampling events without disturbing
previously sampled areas (e.g., 9m x 9m).[13]

» Soil Characterization: Before application, collect composite soil samples from the study site
(0-15 cm depth) for detailed characterization, including:

o Soil texture (% sand, silt, clay)

o Organic carbon content

o pH

o Cation exchange capacity (CEC)

o Bulk density

o Moisture content at field capacity
3.1.2 Application of Amicarbazone

e Formulation: Use a typical end-use formulation of Amicarbazone (e.g., 70% water-
dispersible granule).[6]

» Application Rate: Apply Amicarbazone at the maximum recommended label rate. For
example, a rate of 490 g a.i./ha has been used in field studies.[3]

o Application Method: Use calibrated ground application equipment (e.g., backpack sprayer
with a boom) to ensure uniform coverage.[7] Avoid application during windy conditions to
minimize spray drift.

3.1.3 Soil Sampling
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Sampling Frequency: Collect soil samples at pre-determined intervals to characterize the
dissipation curve. A suggested schedule is:

o Day 0 (immediately after application)

o Days 1, 3,7, 14, 30, 60, 90, 120, and 180 post-application, and continuing until residues
are below the limit of quantification.

Sampling Depth: Collect soil cores from multiple depths to assess leaching potential. A
common sampling depth is 0-8 cm or 0-10 cm.[1][3][13] Deeper samples (e.g., 10-20 cm, 20-
30 cm) should also be taken, especially in soils with high leaching potential.

Sampling Procedure: From each plot, collect multiple soil cores (e.g., 15-20) and combine
them to form a single composite sample for each depth.

Sample Handling: Place samples in labeled, sealed containers and immediately freeze them
at -20°C to prevent further degradation pending analysis.[3]

3.1.4 Meteorological Data Collection Throughout the study period, record the following daily
data from an on-site or nearby weather station:

e Air temperature (maximum and minimum)
e Rainfall amount[1][12]

o Soil temperature at a relevant depth (e.g., 10 cm)

Aquatic Field Dissipation Study Protocol
This protocol is based on the principles of the USEPA OPPTS 835.6200 guideline for aquatic
field dissipation studies.[11]

3.2.1 Test Site Selection

o Select at least two aquatic sites (e.g., ponds, slow-moving streams, or rice paddies) that are
representative of environments where Amicarbazone might be introduced through runoff or
direct application.[10][11]
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o Characterize the sites, including water body dimensions, flow rates, and sediment properties
(texture, organic carbon, pH).

3.2.2 Application of Amicarbazone

o Apply the Amicarbazone formulation directly to the water surface or as a directed spray for
emergent weeds, simulating a worst-case scenario for water contamination.

e The application rate should be relevant to potential environmental exposure concentrations.
3.2.3 Water and Sediment Sampling

o Sampling Frequency: Collect water and sediment samples at appropriate intervals, similar to
the terrestrial study, with more frequent sampling immediately after application. Suggested
time points: 0, 1, 3, 7, 14, 30, 60, 90 days, and so on.

o Water Sampling: Collect water samples from multiple locations and depths within each test
site. Use clean glass or amber bottles.

o Sediment Sampling: Use a core sampler to collect sediment from the top layer (e.g., 0-5 cm).

o Sample Handling: Store water samples refrigerated (e.g., 4°C) and sediment samples frozen
(-20°C) prior to analysis.

Analytical Methodology

The analysis of Amicarbazone and its main metabolites (DA and lpr-2-OH-DA-AMZ) in soil
and water samples is typically performed using Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS).[1][3][8]

3.3.1 Sample Preparation and Extraction
e Soil Samples:
o Thaw and sieve the soil to remove large debris.[1]

o A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is
effective for extraction.[8]
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o Extract a subsample of soil (e.g., 5-10 g) with an appropriate solvent, such as methanol or
an acetonitrile/water mixture.[1][8]

o Shake the mixture vigorously and centrifuge to separate the solid and liquid phases.

o The supernatant is then filtered and may undergo further cleanup using solid-phase
extraction (SPE) if necessary.

o Water Samples:
o Filter the water sample to remove suspended particles.

o Depending on the concentration, either directly inject the sample or perform a solid-phase
extraction (SPE) to concentrate the analytes and remove interfering substances.

3.3.2 LC-MS/MS Analysis

 Instrumentation: Use a high-performance liquid chromatograph coupled to a tandem mass
spectrometer.

o Chromatographic Separation: Employ a suitable C18 column to separate Amicarbazone
from its metabolites. A gradient elution with a mobile phase consisting of water with a
modifier (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically
used.

» Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray
ionization (ESI+) mode. Monitor specific precursor-to-product ion transitions for
Amicarbazone and each metabolite in Multiple Reaction Monitoring (MRM) mode to ensure
selectivity and sensitivity.

» Quantification: Create a calibration curve using certified analytical standards of
Amicarbazone and its metabolites. The concentration in the environmental samples is
determined by comparing the peak areas to the calibration curve. The limits of quantification
should be in the low pg/kg (ppb) range.[8]

Visualizations
Terrestrial Field Dissipation Workflow
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Caption: Workflow for a terrestrial field dissipation study of Amicarbazone.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1667049?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Aquatic Field Dissipation Workflow

Phase 1: Preparation

Aquatic Site Selection & Characterization

Pre-Application Water & Sediment Sampling

Phase 2: Application

Amicarbazone Application to Water

Phase 3: Monitoring & Sampling
v v

Periodic Water Sampling Periodic Sediment Sampling

Phasp 4: Analysis & Reporting

Sample Prep (SPE / Extraction)

LC-MS/MS Analysis

Data Analysis (DT50 Calculation)

Final Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1667049?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for an aquatic field dissipation study of Amicarbazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cambridge.org [cambridge.org]

. Amicarbazone (Ref: BAY MKH 3586) [sitem.herts.ac.uk]

. researchgate.net [researchgate.net]

. mda.state.mn.us [mda.state.mn.us]

. researchgate.net [researchgate.net]

. Amicarbazone | CLOH19N502 | CID 153920 - PubChem [pubchem.ncbi.nlm.nih.gov]

. downloads.regulations.gov [downloads.regulations.gov]

0o N o o A~ W NP

. Dissipation kinetics and degradation mechanism of amicarbazone in soil revealed by a
reliable LC-MS/MS method - PubMed [pubmed.ncbi.nim.nih.gov]

« 9. apms.org [apms.org]

e 10. Terrestrial and Aquatic Field Dissipation - Waterborne Environmental [waterborne-
env.com]

e 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 12. Accelerated Dissipation of Two Herbicides after Repeated Application in Field
Experiments with Organically-Amended Soil [mdpi.com]

¢ 13. Control of the Field Herbicide Dissipation by Cover Crop Mulch in Conservation
Agriculture [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Amicarbazone Field
Dissipation Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667049#experimental-design-for-amicarbazone-
field-dissipation-studies]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1667049?utm_src=pdf-body
https://www.benchchem.com/product/b1667049?utm_src=pdf-custom-synthesis
https://www.cambridge.org/core/services/aop-cambridge-core/content/view/41D6DC9320B3A1FB785CF75F5A2B7A36/S0890037X24000538a.pdf/amicarbazone_and_other_group_5_herbicide_behavior_in_soil_under_field_and_laboratory_conditions.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1159.htm
https://www.researchgate.net/publication/385016072_Amicarbazone_and_other_Group_5_herbicide_behavior_in_soil_under_field_and_laboratory_conditions
https://www.mda.state.mn.us/sites/default/files/inline-files/nur-amicarbazone.pdf
https://www.researchgate.net/publication/273692288_Leaching_potential_and_residual_effect_of_amicarbazone_in_soils_of_contrasting_texture
https://pubchem.ncbi.nlm.nih.gov/compound/Amicarbazone
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0400-0004/content.pdf
https://pubmed.ncbi.nlm.nih.gov/26139399/
https://pubmed.ncbi.nlm.nih.gov/26139399/
https://apms.org/wp-content/uploads/2021/10/japm-56-01s-44.pdf
https://waterborne-env.com/terrestrial-and-aquatic-field-dissipation/
https://waterborne-env.com/terrestrial-and-aquatic-field-dissipation/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1005IY7.TXT
https://www.mdpi.com/2073-4395/11/6/1125
https://www.mdpi.com/2073-4395/11/6/1125
https://www.mdpi.com/2073-4395/14/10/2284
https://www.mdpi.com/2073-4395/14/10/2284
https://www.benchchem.com/product/b1667049#experimental-design-for-amicarbazone-field-dissipation-studies
https://www.benchchem.com/product/b1667049#experimental-design-for-amicarbazone-field-dissipation-studies
https://www.benchchem.com/product/b1667049#experimental-design-for-amicarbazone-field-dissipation-studies
https://www.benchchem.com/product/b1667049#experimental-design-for-amicarbazone-field-dissipation-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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